Cas no 1270557-06-6 (2-2-fluoro-3-(trifluoromethyl)phenylpiperidine)

• Product Name: 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine
• CAS No: 1270557-06-6
• MF: C₁₂H₁₃F₄N
• MW: 247.231937170029
• CID: 5843234
• PubChem ID: 83392202
• Update Time: 2025-06-14

2-2-fluoro-3-(trifluoromethyl)phenylpiperidine Chemical and Physical Properties

Names and Identifiers

• 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine
• 2-[2-fluoro-3-(trifluoromethyl)phenyl]piperidine
• EN300-1929916
• 1270557-06-6

• Inchi： 1S/C12H13F4N/c13-11-8(10-6-1-2-7-17-10)4-3-5-9(11)12(14,15)16/h3-5,10,17H,1-2,6-7H2
• InChI Key： MOXZPRKMSTVVCA-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1CCCCN1

Computed Properties

• Exact Mass: 247.09841207g/mol
• Monoisotopic Mass: 247.09841207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine

Comprehensive Overview of 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine (CAS No. 1270557-06-6)

The compound 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine (CAS No. 1270557-06-6) is a fluorinated phenylpiperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluoro and trifluoromethyl substituents, contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate pharmacokinetic properties such as lipophilicity and metabolic stability.

In recent years, the demand for fluorinated compounds like 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine has surged due to their versatility in medicinal chemistry. The incorporation of fluorine atoms often enhances a molecule's binding affinity and selectivity, making it a valuable scaffold for targeting G-protein-coupled receptors (GPCRs) and ion channels. This aligns with current trends in precision medicine, where researchers seek to develop next-generation therapeutics with improved efficacy and reduced side effects.

The synthesis of 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine typically involves multi-step organic reactions, including cross-coupling and fluorination techniques. Advanced methods such as flow chemistry and catalyzed C-H activation have been explored to optimize its production, addressing the growing need for sustainable and scalable manufacturing processes. These innovations are critical for industries aiming to reduce environmental impact while maintaining high yields.

From a commercial perspective, 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine is often categorized as a high-value intermediate. Its applications extend beyond pharmaceuticals to include electronic materials and liquid crystals, where its fluorinated aromatic system can influence optical and electronic properties. This dual utility has positioned it as a compound of interest in both life sciences and advanced materials sectors.

Safety and regulatory compliance are paramount when handling 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine. While it is not classified as a hazardous substance, proper laboratory protocols must be followed to ensure safe usage. Researchers frequently search for MSDS (Material Safety Data Sheets) and handling guidelines to mitigate risks associated with fluorinated organics. Transparency in documentation and adherence to Good Laboratory Practices (GLP) are essential for its responsible application.

Looking ahead, the exploration of 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine is expected to expand, particularly in the context of AI-driven drug design and computational chemistry. Machine learning models are increasingly used to predict its interactions with biological targets, accelerating the discovery of novel therapeutics. This synergy between synthetic chemistry and digital tools underscores the compound's relevance in modern scientific innovation.

In summary, 2-2-fluoro-3-(trifluoromethyl)phenylpiperidine (CAS No. 1270557-06-6) represents a compelling case study in the intersection of chemistry, technology, and industry needs. Its multifaceted applications and adaptability to cutting-edge methodologies make it a cornerstone for future advancements in science and technology.